Cas no 84868-02-0 (4-(trans-4-Pentylcyclohexyl)cyclohexanone)

4-(trans-4-Pentylcyclohexyl)cyclohexanone is a cycloaliphatic ketone compound characterized by its rigid, bicyclic structure with a trans-configuration. This structural feature enhances its thermal and chemical stability, making it suitable for applications requiring high-performance intermediates in organic synthesis. The compound's well-defined stereochemistry and purity allow for precise reactivity in reactions such as reductions or condensations. Its lipophilic nature, derived from the pentyl substituent, improves solubility in nonpolar solvents, facilitating its use in specialized formulations. The compound is particularly valuable in liquid crystal and advanced material research, where controlled molecular geometry and stability are critical. Proper handling and storage under inert conditions are recommended to maintain its integrity.
4-(trans-4-Pentylcyclohexyl)cyclohexanone structure
84868-02-0 structure
Product Name:4-(trans-4-Pentylcyclohexyl)cyclohexanone
CAS No:84868-02-0
MF:C17H30O
MW:250.419505596161
MDL:MFCD04038798
CID:60774
PubChem ID:11357162
Update Time:2025-11-02

4-(trans-4-Pentylcyclohexyl)cyclohexanone Chemical and Physical Properties

Names and Identifiers

    • 4-(trans-4-Pentylcyclohexyl)cyclohexanone
    • 4-(trans-4'-Pentylcyclohexyl)cyclohexanone
    • 4-(trans-4'-n-Pentylcyclohexyl)cyclohexanone
    • 4-Pentyldicyclohexylanone
    • TRANS-4-(TRANS-4-PENTYLCYCLOHEXYL)CYCLOHEXANONE
    • trans-4-Pentylbi(cyclohexan)-4-one
    • trans-4'-Pentylbi(cyclohexan)-4-one
    • 4'-Pentyl-[1,1'-bi(cyclohexan)]-4-one
    • 4-(4-pentylcyclohexyl)cyclohexan-1-one
    • 4'-Pentylbi(cyclohexyl)-4-one
    • 4-(4-pentylcyclohexyl)cyclohexanone
    • PubChem9649
    • PubChem2511
    • 4'-pentyl-[1,1'-Bicyclohexyl]-4-one
    • KSC914G4D
    • OZLFNAZSDVXEFU-SHTZXODSSA-N
    • OZLFNAZSDVXEFU-UHFFFAOYSA-N
    • trans-4′-Pentyl[1,1′-bicyclohexyl]-4-one (ACI)
    • AKOS015916242
    • 84868-02-0
    • SCHEMBL1255189
    • MFCD04038798
    • [4'-Pentyl-1,1'-bicyclohexyl]-4-one
    • C17H30O
    • 4-(trans-4-pentylcyclohexyl)-cyclohexanone
    • CS-0152351
    • N10798
    • SCHEMBL6910065
    • 4'-Pentyl[1,1'-bi(cyclohexane)]-4-one
    • AKOS015964139
    • P2435
    • DS-13784
    • J-513880
    • 4-(trans-4\\'-n-Pentylcyclohexyl)cyclohexanone
    • DTXSID601005150
    • 87625-10-3
    • 4-PENTYLBICYCLOHEXYL-4-ONE
    • SB66314
    • MDL: MFCD04038798
    • Inchi: 1S/C17H30O/c1-2-3-4-5-14-6-8-15(9-7-14)16-10-12-17(18)13-11-16/h14-16H,2-13H2,1H3/t14-,15-
    • InChI Key: OZLFNAZSDVXEFU-SHTZXODSSA-N
    • SMILES: C([C@@H]1CC[C@@H](C2CCC(=O)CC2)CC1)CCCC

Computed Properties

  • Exact Mass: 250.23000
  • Monoisotopic Mass: 250.23
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • XLogP3: 5.8

Experimental Properties

  • Color/Form: No data avaiable
  • Density: No data available
  • Melting Point: No data available
  • Boiling Point: No data available
  • Flash Point: No data available
  • PSA: 17.07000
  • LogP: 5.13240
  • Vapor Pressure: No data available

4-(trans-4-Pentylcyclohexyl)cyclohexanone Customs Data

  • HS CODE:2914299000
  • Customs Data:

    China Customs Code:

    2914299000

    Overview:

    2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

4-(trans-4-Pentylcyclohexyl)cyclohexanone Pricemore >>

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4-(trans-4-Pentylcyclohexyl)cyclohexanone Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Toluene ;  rt → 160 °C; 140 min, 0.6 - 0.7 MPa, 160 °C
1.2 Reagents: Sulfuric acid Solvents: Acetone ,  Dichloromethane ,  Water ;  20 - 30 °C
1.3 Reagents: Permanganic acid (HMnO4), potassium salt (1:1) ;  20 - 30 °C; 1 h, 20 - 30 °C
1.4 Reagents: Sodium bisulfite ;  < 30 °C
Reference
Synthesis of 4-(4'-trans-n-pentylcyclohexyl)cyclohexanone by one-step hydrogenation
Wei, Ming-wang; Wang, Xiao-guang; Shuang, Xi-dong; Shen, Dong, Yejing Yu Xianshi, 2007, 22(3), 256-261

4-(trans-4-Pentylcyclohexyl)cyclohexanone Raw materials

4-(trans-4-Pentylcyclohexyl)cyclohexanone Preparation Products

4-(trans-4-Pentylcyclohexyl)cyclohexanone Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:84868-02-0)4-(Trans-4-Pentylcyclohexyl)cyclohexanone
Order Number:A10180
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:20
Price ($):327.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:84868-02-0)戊基双环己基酮
Order Number:LE25877437
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:50
Price ($):discuss personally
Email:18501500038@163.com

Additional information on 4-(trans-4-Pentylcyclohexyl)cyclohexanone

4-(trans-4-Pentylcyclohexyl)cyclohexanone (CAS No. 84868-02-0): A Comprehensive Guide to Properties, Applications, and Market Trends

4-(trans-4-Pentylcyclohexyl)cyclohexanone (CAS No. 84868-02-0) is a specialized organic compound that has garnered significant attention in various industrial and research applications. This cyclohexyl-based ketone is known for its unique structural properties, making it a valuable intermediate in the synthesis of advanced materials and specialty chemicals. With the increasing demand for high-performance compounds in sectors like liquid crystal displays (LCDs), pharmaceuticals, and fragrance industries, understanding the characteristics of 4-(trans-4-Pentylcyclohexyl)cyclohexanone is essential for professionals and researchers alike.

The molecular structure of 4-(trans-4-Pentylcyclohexyl)cyclohexanone features two cyclohexyl rings connected via a ketone functional group, with a pentyl chain extending from the trans-4 position of one ring. This configuration imparts notable thermal stability and low viscosity, which are critical for applications in liquid crystal formulations. Recent studies highlight its role in improving the response times and energy efficiency of LCD screens, a topic of high interest as the global display market shifts toward more sustainable technologies.

Beyond display technologies, 4-(trans-4-Pentylcyclohexyl)cyclohexanone is also explored in the pharmaceutical industry as a building block for drug development. Its rigid cyclohexyl framework is advantageous in designing molecules with enhanced bioavailability. Researchers are particularly interested in its potential for creating novel anti-inflammatory agents and central nervous system (CNS) drugs, aligning with the growing focus on neurological health in modern medicine.

In the fragrance and flavor industry, this compound is valued for its ability to contribute to long-lasting, stable scents. Its low volatility and compatibility with other aromatic compounds make it a preferred choice for high-end perfumes and cosmetic formulations. With consumers increasingly seeking sustainable and hypoallergenic products, 4-(trans-4-Pentylcyclohexyl)cyclohexanone is being studied for its potential in "green chemistry" applications, reducing the reliance on synthetic allergens.

The market for 4-(trans-4-Pentylcyclohexyl)cyclohexanone is projected to grow steadily, driven by advancements in material science and organic electronics. Industry reports suggest that the Asia-Pacific region, particularly China and South Korea, is leading in production and consumption due to their strong LCD manufacturing base. Meanwhile, regulatory agencies continue to evaluate its safety profile, ensuring compliance with global chemical standards like REACH and TSCA.

For researchers and procurement specialists, sourcing high-purity 4-(trans-4-Pentylcyclohexyl)cyclohexanone (CAS 84868-02-0) is crucial. Reputable suppliers typically provide detailed technical data sheets covering parameters such as melting point (∼45-50°C), boiling point (∼300°C), and solubility in organic solvents. Storage recommendations usually emphasize protection from light and moisture to maintain stability.

Environmental considerations are also shaping the future of this compound. Recent innovations focus on bio-based synthesis routes to reduce the carbon footprint of its production. As industries prioritize ESG (Environmental, Social, and Governance) goals, 4-(trans-4-Pentylcyclohexyl)cyclohexanone derivatives may play a role in eco-friendly polymer additives or biodegradable materials.

In conclusion, 4-(trans-4-Pentylcyclohexyl)cyclohexanone represents a versatile chemical with expanding applications across multiple high-tech industries. Its combination of structural rigidity, thermal properties, and synthetic flexibility makes it a compound of enduring relevance. Ongoing research into its molecular modifications and greener production methods will likely unlock new possibilities in the coming years.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:84868-02-0)4-(Trans-4-Pentylcyclohexyl)cyclohexanone
A10180
Purity:99%
Quantity:500g
Price ($):327.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:84868-02-0)戊基双环己基酮
LE25877437
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email